Cas no 28242-03-7 (Benzoic acid, 4-[[(3-hydroxypropyl)propylamino]sulfonyl]-)
28242-03-7 structure
Product Name:Benzoic acid, 4-[[(3-hydroxypropyl)propylamino]sulfonyl]-
CAS No:28242-03-7
MF:C13H19NO5S
MW:301.358662843704
CID:237727
PubChem ID:71356201
Update Time:2025-04-19
Benzoic acid, 4-[[(3-hydroxypropyl)propylamino]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[[(3-hydroxypropyl)propylamino]sulfonyl]-
- 4-[3-hydroxypropyl(propyl)sulfamoyl]benzoic acid
- 28242-03-7
- 4-(((3-Hydroxypropyl)propylamino)sulfonyl)benzoic acid
- SCHEMBL23787610
- UNII-KH6A8BM4VL
- DTXSID30780348
- 4-[(3-Hydroxypropyl)(propyl)sulfamoyl]benzoic acid
- Benzoic acid, 4-(((3-hydroxypropyl)propylamino)sulfonyl)-
- KH6A8BM4VL
-
- Inchi: 1S/C13H19NO5S/c1-2-8-14(9-3-10-15)20(18,19)12-6-4-11(5-7-12)13(16)17/h4-7,15H,2-3,8-10H2,1H3,(H,16,17)
- InChI Key: QTBVEQLTAKZGJJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)O)=CC=1)(N(CCC)CCCO)(=O)=O
Computed Properties
- Exact Mass: 301.09839388g/mol
- Monoisotopic Mass: 301.09839388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 103Ų
Benzoic acid, 4-[[(3-hydroxypropyl)propylamino]sulfonyl]- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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